Cas no 23805-76-7 (octahydro-9aH-Quinolizine-9a-carbonitrile)
23805-76-7 structure
Product Name:octahydro-9aH-Quinolizine-9a-carbonitrile
CAS No:23805-76-7
MF:C10H16N2
MW:164.247442245483
CID:1109562
PubChem ID:12637490
Update Time:2025-04-20
octahydro-9aH-Quinolizine-9a-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- octahydro-9aH-Quinolizine-9a-carbonitrile
- Octahydro-1H-quinolizine-9a-carbonitrile
- 23805-76-7
- SCHEMBL9853462
-
- Inchi: 1S/C10H16N2/c11-9-10-5-1-3-7-12(10)8-4-2-6-10/h1-8H2
- InChI Key: MPAKXLRWUKKYSK-UHFFFAOYSA-N
- SMILES: N12CCCCC1(C#N)CCCC2
Computed Properties
- Exact Mass: 164.131348519g/mol
- Monoisotopic Mass: 164.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 27Ų
octahydro-9aH-Quinolizine-9a-carbonitrile Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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